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An In-depth Technical Guide to the Molecular Structure of Propyl Cyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Propyl cyclohexanecarboxylate (CAS No. 6739-34-0) is an ester characterized by a propyl
group attached to a cyclohexanecarboxylate moiety.[1][2][3] This guide provides a
comprehensive technical overview of its molecular structure, synthesis, and spectroscopic
characterization. It is intended for professionals in research and development who require a
detailed understanding of this compound's physicochemical properties and the methodologies
for its synthesis and structural verification. This document synthesizes information from
established chemical databases and relevant literature to offer field-proven insights and self-
validating protocols.

Chemical Identity and Physicochemical Properties

Propyl cyclohexanecarboxylate is systematically named under IUPAC nomenclature and
possesses a molecular formula of C10H1s02.[2][4] The molecule consists of a saturated six-
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membered cyclohexane ring bonded to a carboxylate group, which is, in turn, esterified with a

propan-1-ol. The three-dimensional structure favors an equatorial position for the bulky

propylcarboxy group on the cyclohexane ring to minimize steric hindrance.

Molecular Identifiers

o |[UPAC Name: propyl cyclohexanecarboxylate[2]

CAS Number: 6739-34-0[1][2][4]

Molecular Formula: C10H1802[1][2][4]

Physicochemical Data

Canonical SMILES: CCCOC(=0)C1CCCCC1[1][2]

InChiKey: UBEVLTHYAFYOEU-UHFFFAOYSA-N[2][4]

The physical and chemical properties of propyl cyclohexanecarboxylate are summarized in

the table below. These parameters are critical for predicting its behavior in various solvents, its

volatility, and its suitability for specific applications.

Property Value Unit Source
Molecular Weight 170.25 g/mol [1][4][5]
Boiling Point 214.9 °C (at 760 mmHg) [1]
Density 0.961 g/cm3 [1]
Flash Point 78 °C [1]
Refractive Index 1.4486 (estimate) [1]
LogP 252-3.1 [1][4]

Hydrogen Bond

AZcep?or Count 2 s

Rotatable Bond Count 4 [1]
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Synthesis of Propyl Cyclohexanecarboxylate

The most direct and common method for synthesizing propyl cyclohexanecarboxylate is
through the Fischer-Speier esterification.[6][7] This acid-catalyzed reaction involves the
condensation of a carboxylic acid (cyclohexanecarboxylic acid) with an alcohol (n-propanol).

The Fischer Esterification Mechanism

The reaction proceeds via a nucleophilic acyl substitution mechanism. The acid catalyst
(typically concentrated H2SOa4 or p-TsOH) protonates the carbonyl oxygen of the carboxylic
acid, thereby activating the carbonyl carbon for nucleophilic attack by the alcohol.[8][9] The
resulting tetrahedral intermediate undergoes a series of proton transfers to form a good leaving
group (water), which is subsequently eliminated to yield the protonated ester. A final
deprotonation step regenerates the acid catalyst and provides the final ester product.[8]

The reaction is an equilibrium process. To drive it towards the formation of the ester, Le
Chatelier's Principle is applied, typically by using an excess of one reactant (usually the less
expensive alcohol) or by removing water as it is formed, often through azeotropic distillation.[7]

[8]

Visualization of Synthesis Workflow
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Caption: Fischer Esterification workflow for propyl cyclohexanecarboxylate.
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Experimental Protocol

This protocol describes a laboratory-scale synthesis yielding propyl cyclohexanecarboxylate.

e Apparatus Setup: Assemble a reflux apparatus consisting of a round-bottom flask, a
condenser, and a heating mantle. If water removal is desired, a Dean-Stark trap can be fitted
between the flask and the condenser.

» Charging the Flask: To the round-bottom flask, add cyclohexanecarboxylic acid (1.0 eq), n-
propanol (3.0 eq, to act as both reactant and solvent), and a catalytic amount of
concentrated sulfuric acid (approx. 5 mol%).

o Reaction: Heat the mixture to a gentle reflux for 2-4 hours. The progress of the reaction can
be monitored by thin-layer chromatography (TLC).

o Work-up:
o Allow the reaction mixture to cool to room temperature.

o Transfer the mixture to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

o Dry the separated organic layer over anhydrous magnesium sulfate or sodium sulfate.

 Purification: Filter off the drying agent and remove the excess propanol and solvent under
reduced pressure using a rotary evaporator. The crude ester can then be purified by
fractional distillation to yield the final product.

Molecular Structure Elucidation

The confirmation of the molecular structure of propyl cyclohexanecarboxylate relies on a
combination of spectroscopic techniques, including Infrared (IR) Spectroscopy, Nuclear
Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS).

Molecular Structure Diagram
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Caption: 2D chemical structure of propyl cyclohexanecarboxylate.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. For propyl
cyclohexanecarboxylate, the spectrum is dominated by the ester group.
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Wavenumber . . . -
(cm—Y) Vibration Type Intensity Significance

Confirms the

presence of the
~1740 C=0 stretch (ester) Strong )

carbonyl group in the

ester.[4]

Indicates the single

bond between the

carbonyl carbon and
1250-1050 C-O stretch (ester) Strong

the oxygen, and the

oxygen and the propyl
group.[4]

Corresponds to the C-

H bonds in the
2850-2960 C-H stretch (alkane) Strong

cyclohexane and

propyl moieties.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the
molecule.

* 'H NMR Spectroscopy: The proton NMR spectrum gives information on the different types of
protons and their neighboring environments.
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Chemical Shift
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(3, ppm)

Integration

Assignment

Rationale

~4.0 Triplet

2H

-O-CH2-CH2-CHs

Methylene group
adjacent to the
electron-
withdrawing
ester oxygen,
deshielded.

~2.3 Multiplet

1H

-CH-(C=0)-

Methine proton
on the
cyclohexane ring
attached to the

carbonyl group.

~1.65 Sextet

2H

-O-CH2-CH2-CHs

Methylene group
of the propyl
chain.

1.2-1.9 Multiplet

10H

Cyclohexane ring

protons

Protons on the
saturated
cyclohexane

ring.[4]

~0.9 Triplet

3H

-CH2-CHs

Terminal methyl
group of the
propyl chain.

e 13C NMR Spectroscopy: The carbon NMR spectrum indicates the number of unique carbon

environments.
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Chemical Shift (6, ppm) Carbon Assignment Rationale

Ester carbonyl carbon, highl
~176 Cc=0 y gny

deshielded.

Carbon adjacent to the ester
~65 -O-CHz2-

oxygen.

Methine carbon of the
~43 CH-(C=0) cyclohexane ring attached to

the carbonyl.

Carbons of the cyclohexane
25-30 Cyclohexane CH:2 )

ring.

Methylene carbon of the propyl
~22 -CH2-CH2-CHs ) Y Propy

chain.

Terminal methyl carbon of the
~10 -CHs

propyl chain.

Mass Spectrometry (MS)

Mass spectrometry provides information on the molecular weight and fragmentation pattern of
the molecule. The electron ionization (El) mass spectrum would be expected to show:

e Molecular lon (M*): A peak at m/z = 170, corresponding to the molecular weight of the
compound.[1][2]

o Key Fragments:

[¢]

m/z = 127: Loss of the propyl group (¢CsH?>).

o

m/z = 111: Loss of the propoxy group (*OCsH?).

[e]

m/z = 83: Cyclohexyl cation, resulting from cleavage of the ester bond.

o

m/z = 43: Propyl cation (CsH7™).

Applications and Relevance
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While not a widely commercialized chemical, propyl cyclohexanecarboxylate and its analogs
serve as important intermediates and model compounds in several areas:

e Pharmaceutical Intermediates: The cyclohexanecarboxylate scaffold is a precursor for
derivatives that have shown potential anticonvulsant and analgesic properties.[4]

o Agrochemicals: Functionalized derivatives are explored in the synthesis of herbicides.[4]

o Fragrance Industry: Esters of cyclohexanecarboxylic acid are sometimes used in the
formulation of fragrances.[4]

Conclusion

The molecular structure of propyl cyclohexanecarboxylate is well-defined by its constituent
functional groups: a cyclohexane ring and a propyl ester. Its synthesis is straightforward via
Fischer esterification, a robust and scalable method. The structural identity is unequivocally
confirmed through a combination of IR, NMR, and MS, which provide a complete picture of its
atomic connectivity and chemical environment. This guide provides the foundational technical
knowledge necessary for researchers to synthesize, characterize, and utilize this compound in
further developmental studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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